Cas no 1806490-35-6 (2-(3-Iodo-4-(trifluoromethyl)pyridin-5-yl)-2-hydroxyacetic acid)

• Product Name: 2-(3-Iodo-4-(trifluoromethyl)pyridin-5-yl)-2-hydroxyacetic acid
• CAS No: 1806490-35-6
• MF: C₈H₅F₃INO₃
• MW: 347.029885053635
• CID: 4907074
• Update Time: 2025-06-14

2-(3-Iodo-4-(trifluoromethyl)pyridin-5-yl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Iodo-4-(trifluoromethyl)pyridin-5-yl)-2-hydroxyacetic acid

• Inchi： 1S/C8H5F3INO3/c9-8(10,11)5-3(6(14)7(15)16)1-13-2-4(5)12/h1-2,6,14H,(H,15,16)
• InChI Key： NMJOOGBPHFZCJT-UHFFFAOYSA-N
• SMILES： IC1=CN=CC(C(C(=O)O)O)=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• XLogP3: 1.3
• Topological Polar Surface Area: 70.4

Additional information on 2-(3-Iodo-4-(trifluoromethyl)pyridin-5-yl)-2-hydroxyacetic acid

Comprehensive Overview of 2-(3-Iodo-4-(trifluoromethyl)pyridin-5-yl)-2-hydroxyacetic acid (CAS No. 1806490-35-6)

2-(3-Iodo-4-(trifluoromethyl)pyridin-5-yl)-2-hydroxyacetic acid (CAS No. 1806490-35-6) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of pyridine derivatives, which are known for their versatile applications in drug discovery and material science. The presence of both iodo and trifluoromethyl groups in its structure enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential as a building block for biologically active molecules, given its unique structural features.

In recent years, the demand for fluorinated compounds like 2-(3-Iodo-4-(trifluoromethyl)pyridin-5-yl)-2-hydroxyacetic acid has surged due to their ability to improve the metabolic stability and bioavailability of pharmaceuticals. This trend aligns with the growing focus on precision medicine and targeted drug delivery systems, where fluorinated moieties play a critical role. Additionally, the compound's hydroxyacetic acid moiety offers opportunities for further functionalization, enabling the development of novel small-molecule inhibitors and catalysts.

The synthesis of CAS No. 1806490-35-6 involves multi-step organic reactions, often starting from commercially available pyridine precursors. Key steps include halogenation and trifluoromethylation, which require precise control of reaction conditions to achieve high yields. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to optimize the production process, addressing the challenges associated with scalability and purity. These innovations are particularly relevant in the context of green chemistry, where reducing waste and improving efficiency are paramount.

From an analytical perspective, 2-(3-Iodo-4-(trifluoromethyl)pyridin-5-yl)-2-hydroxyacetic acid is characterized using techniques like nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure the compound meets the stringent purity standards required for research and industrial applications. The compound's stability under various pH and temperature conditions has also been studied, providing insights into its suitability for long-term storage and handling.

One of the most frequently asked questions about CAS No. 1806490-35-6 revolves around its potential applications in drug discovery. Recent studies suggest that this compound could serve as a precursor for kinase inhibitors or GPCR modulators, which are pivotal in treating diseases like cancer and neurological disorders. Its iodo-substituted pyridine core is particularly attractive for cross-coupling reactions, enabling the construction of complex molecular architectures. This aligns with the broader industry shift toward fragment-based drug design, where modular synthesis is key.

Another area of interest is the compound's role in agrochemical development. The trifluoromethyl group is a common feature in many herbicides and pesticides due to its ability to enhance lipophilicity and target specificity. As sustainability becomes a priority in agriculture, researchers are exploring eco-friendly derivatives of 2-(3-Iodo-4-(trifluoromethyl)pyridin-5-yl)-2-hydroxyacetic acid that minimize environmental impact while maintaining efficacy. This aligns with global initiatives to reduce the use of harmful chemicals in farming.

In conclusion, 2-(3-Iodo-4-(trifluoromethyl)pyridin-5-yl)-2-hydroxyacetic acid (CAS No. 1806490-35-6) represents a promising candidate for advancing both pharmaceutical and agrochemical research. Its unique structural attributes, combined with the growing demand for fluorinated compounds, position it as a valuable tool for scientists exploring new frontiers in synthetic and medicinal chemistry. Future studies will likely focus on expanding its applications and optimizing synthetic routes to meet the needs of an evolving industry.